Cas no 85471-45-0 (D-Alanine, N-[(4-methylphenyl)sulfonyl]-)

• Product Name: D-Alanine, N-[(4-methylphenyl)sulfonyl]-
• CAS No: 85471-45-0
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 664232
• Update Time: 2024-01-31

D-Alanine, N-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C10H13NO4S/c1-7-3-5-9(6-4-7)16(14,15)11-8(2)10(12)13/h3-6,8,11H,1-2H3,(H,12,13)/t8-/m1/s1
• InChI Key： LQXKHFZRJYXXFA-MRVPVSSYSA-N
• SMILES： C(O)(=O)[C@@H](C)NS(C1=CC=C(C)C=C1)(=O)=O

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Melting Point: 134-135 °C(Solv: water (7732-18-5))
• Boiling Point: 428.9±55.0 °C(Predicted)
• pka: 3.45±0.10(Predicted)